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Compound of Interest

1-Boc-1,2,3,6-tetrahydropyridine-
Compound Name: ) )
4-carboxylic Acid

Cat. No.: B2485270

An In-Depth Technical Guide to the Physicochemical Properties of 1-Boc-1,2,3,6-
tetrahydropyridine-4-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

1-Boc-1,2,3,6-tetrahydropyridine-4-carboxylic acid is a pivotal heterocyclic building block in
modern medicinal chemistry. Its unique structure, featuring a tetrahydropyridine core, a tert-
butyloxycarbonyl (Boc) protecting group, and a carboxylic acid functional handle, makes it a
versatile intermediate for synthesizing a wide array of complex molecules and active
pharmaceutical ingredients (APIs). This guide provides a comprehensive analysis of its core
physicochemical properties, which are critical for its effective application in synthesis,
formulation, and drug design. While extensive experimental data for this specific molecule is
not broadly published, this document synthesizes available computed data, discusses
expected characteristics based on its functional groups, and provides robust, field-proven
protocols for the experimental determination of its most critical parameters.

Molecular Identity and Structural Framework

Understanding the foundational structure of 1-Boc-1,2,3,6-tetrahydropyridine-4-carboxylic
acid is essential to predicting its behavior. The molecule's identity is defined by several key
identifiers and structural features.
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Identifier Value Source
CAS Number 70684-84-3 [11[2]
Molecular Formula C11H17NOa [2]
Molecular Weight 227.26 g/mol [2]

1-(tert-butoxycarbonyl)-1,2,3,6-
IUPAC Name tetrahydropyridine-4-carboxylic
acid

The structure combines three distinct functional regions that dictate its chemical reactivity and
physical properties:

o The Tetrahydropyridine Core: A partially saturated heterocyclic ring that provides a defined
three-dimensional scaffold.

e The Boc Protecting Group: This bulky tert-butyloxycarbonyl group renders the nitrogen atom
non-basic and protects it from participating in unwanted side reactions. It can be readily
removed under acidic conditions to reveal the secondary amine for further functionalization.

o The Carboxylic Acid: This functional group is a key handle for derivatization, typically through
amide bond formation. It also serves as the primary acidic center of the molecule, heavily
influencing properties like solubility and pKa.
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1-Boc-1,2,3,6-tetrahydropyridine-4-carboxylic acid

Core Structure
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Preparation

1. Prepare Analyte Solution
Accurately weigh compound
Dissolve in H20/MeOH co-solvent

l

2. Calibrate pH Meter
Use standard buffers (pH 4, 7, 10)

'

3. Prepare Titrant
Standardized 0.1 M NaOH solution

Titrgtion

4. Titrate Solution
Add NaOH titrant in small increments

'

5. Record Data
Log pH value after each addition

Data Analysis
v

6. Plot Titration Curve
pH vs. Volume of NaOH added

'

7. Determine Equivalence Point
Find midpoint of the steepest curve inflection

l

8. Calculate pKa
pKa = pH at half-equivalence point
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Sample Preparation

1. Prepare Stock Solution
10 mM in 100% DMSO

i Quantification

2. Dispense & Incubate

Add stock to aqueous buffer (e.g., PBS, pH 7.4) .4' P_repare SIEEEIES .
Create calibration curve from stock solution
Shake for 2 hours at RT

\
\

Separatio&of Precipitate

3. Filter Solution
Use 0.45 um filter plate to
remove precipitated solid

5. Analyze by HPLC-UV
Inject filtered supernatant and standards

= _ l
6. Calculate Concentration

Determine concentration of supernatant
against the calibration curve

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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